Cas no 2137970-45-5 (Benzoic acid, 2-chloro-5-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester)

• Product Name: Benzoic acid, 2-chloro-5-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• CAS No: 2137970-45-5
• MF: C₁₃H₁₅Cl₂NO₄
• MW: 320.168502092361
• CID: 5260484
• Update Time: 2025-06-10

Benzoic acid, 2-chloro-5-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-5-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

• Inchi： 1S/C13H15Cl2NO4/c1-13(2,3)20-12(18)16-8-4-5-10(15)9(6-8)11(17)19-7-14/h4-6H,7H2,1-3H3,(H,16,18)
• InChI Key： UZZCPCQRDTUDIA-UHFFFAOYSA-N
• SMILES： C(OCCl)(=O)C1=CC(NC(OC(C)(C)C)=O)=CC=C1Cl

Additional information on Benzoic acid, 2-chloro-5-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

Comprehensive Overview of Benzoic acid, 2-chloro-5-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 2137970-45-5)

The chemical compound Benzoic acid, 2-chloro-5-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 2137970-45-5) is a specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a chloromethyl ester group and a tert-butoxycarbonyl (Boc) protected amino moiety, makes it a versatile building block for synthesizing complex molecules. Researchers often explore its reactivity in peptide coupling and prodrug design, aligning with current trends in targeted drug delivery systems.

In recent years, the demand for custom synthesis intermediates like CAS 2137970-45-5 has surged due to advancements in high-throughput screening and combinatorial chemistry. This compound’s chloromethyl functionality enables efficient alkylation reactions, while the Boc group offers orthogonal protection for amines—a critical feature in multistep syntheses. These attributes resonate with industry needs for modular chemical platforms, as highlighted in forums discussing green chemistry and atom economy.

Analytical studies of 2-chloro-5-[(Boc-amino)benzoic acid chloromethyl ester emphasize its stability under inert conditions, though storage recommendations typically suggest moisture-free environments. Its spectral data (NMR, IR, and MS) are well-documented, aiding in quality control protocols—a topic frequently searched by QC professionals optimizing HPLC methods for similar esters. The compound’s logP and solubility profiles also make it relevant to discussions on lipophilicity optimization in drug discovery.

From a regulatory perspective, CAS 2137970-45-5 is not classified under restrictive categories, but suppliers must comply with standard REACH and GMP guidelines. This aligns with growing user queries about sustainable sourcing and supply chain transparency in fine chemicals. Notably, its application in bioconjugation techniques has attracted attention in antibody-drug conjugate (ADC) research—a hotspot in oncology therapeutics.

Innovative uses of this compound include its role in designing enzyme-cleavable linkers, particularly for prodrug activation strategies. Such applications are frequently explored in peer-reviewed journals covering precision medicine, answering common search queries about stimuli-responsive drug release. The chloromethyl ester group’s reactivity with nucleophiles further positions it as a candidate for click chemistry modifications—a trending topic in bioorthogonal chemistry forums.

Environmental considerations for Benzoic acid derivatives like this compound focus on biodegradation pathways and ecotoxicology assessments. Recent publications correlate such data with user searches on benign-by-design principles in chemical manufacturing. Additionally, computational modeling studies leveraging QSAR tools often reference this compound’s structural features when predicting metabolic stability—a key concern in ADMET profiling.

In summary, CAS 2137970-45-5 exemplifies the intersection of structural versatility and application-driven innovation in modern chemistry. Its relevance to drug development, material science, and catalysis research ensures continued interest, particularly as synthetic methodologies evolve toward automation and AI-assisted retrosynthesis. For researchers, understanding its properties addresses both practical synthesis challenges and broader trends in molecular design.